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Introduction

Cholecystokinin (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal

system and the central nervous system.[1] It exists in various molecular forms, with the sulfated
octapeptide, Cholecystokinin (26-33) or CCK-8, being a major and potent form.[1][2] CCK-8
plays a significant role in stimulating pancreatic enzyme secretion, gallbladder contraction, and

intestinal motility.[1] Given its physiological importance, the accurate quantification of CCK-8 in

biological samples is essential for research in gastroenterology, neuroscience, and drug

development. This document outlines the development and protocol for a sensitive and specific

radioimmunoassay (RIA) for the measurement of CCK-8 (free acid).

Principle of the Assay

The radioimmunoassay for CCK-8 is a competitive binding assay. It is based on the principle of

competition between a fixed amount of radiolabeled CCK-8 (tracer) and a variable amount of
unlabeled CCK-8 (standard or unknown sample) for a limited number of binding sites on a
specific anti-CCK-8 antibody. As the concentration of unlabeled CCK-8 increases, the amount
of radiolabeled CCK-8 bound to the antibody decreases. The antibody-bound fraction is then
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separated from the free fraction, and the radioactivity is measured. A standard curve is
generated by plotting the percentage of bound tracer against the concentration of the CCK-8
standards. The concentration of CCK-8 in unknown samples can then be determined by
interpolating their percentage of bound tracer on the standard curve.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the Cholecystokinin (26-33)
radioimmunoassay.
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Parameter Value Reference
Antibody
Rabbit anti-Cholecystokinin
Source [3]
(26-33)
Synthetic sulfated CCK-8
Immunogen [4]

conjugated to KLH

Working Dilution

1:10,000

[1]

Affinity Constant (Ka)

>1 x 10* L/IM

[1]

Tracer

Type

125|-]abeled sulfated CCK-8

[5][6]

Labeling Method

Bolton-Hunter

[5](6]

Amount per tube

5-10pg

[1]

Standard Curve

Standard

Synthetic Cholecystokinin (26-
33), free acid

Range

0 - 25 pmol/L

[6]

Assay Performance

Sensitivity (Detection Limit)

2 pg/tube; 0.3 pmol/L

[1]5]

Cross-Reactivity

Unsulfated CCK-8 Observed [1]
Human Gastrin | Low [1]
CCK (30-33) Low [1]

Vasoactive Intestinal Peptide
(VIP)

None Observed

[1]

Experimental Protocols
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. Reagent Preparation

Assay Buffer: 0.05 M phosphate buffer, pH 7.4, containing 0.25% human serum albumin and
0.02% Merthiolate.[6]

CCK-8 Standard Stock Solution (1000 pmol/L): Reconstitute synthetic CCK-8 (free acid) in
assay buffer. Aliquot and store at -20°C.

Working CCK-8 Standards (0, 1, 2.5, 5, 10, 25 pmol/L): Prepare fresh by serial dilution of the
stock solution with assay buffer.[6]

Anti-CCK-8 Antibody (Working Dilution 1:10,000): Dilute the rabbit anti-CCK-8 antiserum in
assay buffer.[1]

125|-CCK-8 Tracer: Reconstitute the lyophilized tracer in assay buffer to a concentration of
approximately 5-10 pg/100 pL.[1]

Second Antibody (Precipitating Antibody): Use a commercially available anti-rabbit IgG
antibody.

Polyethylene Glycol (PEG) Solution: Prepare a 6% (w/v) solution of PEG 6000 in distilled
water.

. Sample Preparation (Plasma)

For the measurement of CCK-8 in plasma, extraction is required to remove interfering

substances.

Collect blood in tubes containing EDTA and a protease inhibitor such as aprotinin.
Centrifuge at 4°C to separate the plasma.

Extract the plasma with 96% ethanol (1:2, plasma:ethanol).[5]

Vortex and centrifuge to precipitate proteins.

Evaporate the supernatant to dryness under a stream of nitrogen.
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Reconstitute the extract in assay buffer before use in the RIA.[6]
. Radioimmunoassay Procedure

Set up assay tubes in duplicate for total counts (TOT), non-specific binding (NSB), zero
standard (Bo), standards, and unknown samples.

Pipette 200 pL of standards, controls, and reconstituted samples into their respective tubes.

[6]

Pipette 200 pL of assay buffer into the NSB tubes.[6]

Add 500 pL of the diluted anti-CCK-8 antibody to all tubes except the TOT and NSB tubes.[6]
Add 500 pL of assay buffer to the NSB tubes.[6]

Vortex all tubes and incubate for 48 hours at 2-8°C.[6]

Add 500 pL of 12°|-CCK-8 tracer to all tubes.[6]

Vortex and incubate for an additional 96 hours at 2-8°C.[6]

To separate the antibody-bound and free tracer, add 100 pL of the second antibody followed
by 1 mL of 6% PEG solution to all tubes except the TOT tubes.

Vortex and incubate for 30 minutes at 4°C.

Centrifuge the tubes at 3000 x g for 30 minutes at 4°C.

Decant the supernatant and count the radioactivity in the pellet using a gamma counter.
. Data Analysis

Calculate the average counts per minute (CPM) for each duplicate.

Calculate the percentage of bound tracer for each standard and sample using the following
formula: %B/Bo = [(CPM_sample - CPM_NSB) / (CPM_Bo - CPM_NSB)] x 100
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» Plot the %B/Bo for the standards against their corresponding concentrations on a log-logit or
semi-log graph to generate the standard curve.

o Determine the concentration of CCK-8 in the unknown samples by interpolating their %B/Bo
values on the standard curve.

» Correct the final concentration for the initial dilution and extraction recovery.

Visualizations
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Caption: Experimental workflow for the Cholecystokinin (26-33) radioimmunoassay.
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Caption: Competitive binding principle of the Cholecystokinin (26-33) RIA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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